4-(N,N-dimethylsulfamoyl)-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-[2-(1-methylpyrrol-2-yl)-2-pyrrolidin-1-ylethyl]benzamide
• InChI: InChI=1S/C20H28N4O3S/c1-22(2)28(26,27)17-10-8-16(9-11-17)20(25)21-15-19(24-13-4-5-14-24)18-7-6-12-23(18)3/h6-12,19H,4-5,13-15H2,1-3H3,(H,21,25)
• InChI Key: RXJJUMDPWDAKLI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CNC(=O)C2=CC=C(C=C2)S(=O)(=O)N(C)C)N3CCCC3
• Molecular Formula: C20H28N4O3S
• Molecular Weight: 404.5 g/mol

Description

4-(N,N-dimethylsulfamoyl)-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C20H28N4O3S and its molecular weight is 404.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research in the field of synthesis and molecular characterization has shown advancements in creating complex organic compounds and frameworks. For instance, Sun et al. (2012) discussed the synthesis and structural analysis of carboxylate-assisted acylamide metal–organic frameworks, demonstrating the compound's potential in creating novel topologies and materials with specific properties like luminescence and thermostability Sun et al., 2012.

Medicinal Chemistry

In medicinal chemistry, compounds similar to the one have been explored for their therapeutic potential. Zhou et al. (2008) described the synthesis and biological evaluation of a small molecule histone deacetylase (HDAC) inhibitor, showcasing the application of such compounds in cancer therapy Zhou et al., 2008.

Material Science

In material science, the development of new polyamides and poly(amide-imide)s derived from complex organic compounds has been reported. Saxena et al. (2003) synthesized a series of polyamides and poly(amide–imide)s from 2,2-bis(4-aminophenoxy) benzonitrile, highlighting applications in creating materials with high thermal stability and specific mechanical properties Saxena et al., 2003.

Analytical Chemistry

Analytical applications of related compounds include the development of sensitive methods for the quantification of pharmaceuticals and related substances. Ye et al. (2012) described a nonaqueous capillary electrophoretic method for separating imatinib mesylate and related compounds, demonstrating the importance of such molecules in analytical methodologies Ye et al., 2012.

Organic Chemistry Research

In organic chemistry, the synthesis of novel pyrrolo[2,3-d]pyrimidine derivatives bearing an aromatic sulfonamide moiety has been explored, indicating the versatility of related compounds in creating new molecules with potential biological activity Khashi et al., 2014.